Cas no 1805950-19-9 (Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805950-19-9
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4863536
• Update Time: 2025-10-31

Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H9Br2F2NO2/c1-2-17-10(16)7-5(12)4-15-6(3-11)8(7)9(13)14/h4,9H,2-3H2,1H3
• InChI Key： NFWDRUKLWBZHDG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CBr)C(C(F)F)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxylate

Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805950-19-9): A Comprehensive Overview

Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805950-19-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated pyridine ring, a difluoromethyl group, and an ester functionality. These structural elements contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The brominated pyridine ring is a key structural motif that imparts significant chemical reactivity and biological activity. Pyridine derivatives are widely used in the synthesis of pharmaceuticals due to their ability to modulate various biological targets, such as enzymes, receptors, and ion channels. The presence of bromine atoms in the 5-position and on the methyl group at the 2-position enhances the compound's reactivity and selectivity, making it a valuable intermediate in the synthesis of more complex molecules.

The difluoromethyl group at the 3-position is another critical feature of this compound. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. The difluoromethyl group can significantly influence the electronic properties of the molecule, leading to enhanced binding affinity and selectivity for specific biological targets. This makes Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxylate an attractive candidate for drug discovery programs targeting various diseases.

The ester functionality at the 4-position adds another layer of complexity to the molecule. Esters are commonly used in drug design to improve solubility and bioavailability. The ethyl ester group can be readily hydrolyzed in vivo to release the corresponding carboxylic acid, which may have different pharmacological properties compared to the parent compound. This feature allows for fine-tuning of the compound's pharmacological profile during drug development.

Recent research has highlighted the potential of Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxylate in various therapeutic areas. For instance, studies have shown that compounds with similar structural features exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis viruses. The brominated and fluorinated functionalities are believed to play a crucial role in disrupting viral replication processes, making this compound a promising lead for antiviral drug development.

In addition to antiviral applications, Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxylate has also shown potential in cancer research. Preclinical studies have demonstrated that this compound can selectively inhibit cancer cell growth by targeting specific signaling pathways involved in cell proliferation and survival. The unique combination of bromine and fluorine atoms may contribute to its ability to penetrate cell membranes and interact with intracellular targets, enhancing its therapeutic efficacy.

The synthesis of Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxylate involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include sequential functionalization of a pyridine scaffold followed by selective bromination and fluorination reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize the synthesis process and reduce side reactions.

From a safety perspective, it is important to handle Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxylate with appropriate precautions due to its reactivity and potential biological activity. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) and proper waste disposal procedures.

In conclusion, Ethyl 5-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805950-19-9) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery programs targeting various diseases, including viral infections and cancer. Ongoing research continues to explore its full range of applications and optimize its properties for therapeutic use.